N-{2-[(6-methoxypyrimidin-4-yl)amino]ethyl}isonicotinamide

• IUPAC Name: N-[2-[(6-methoxypyrimidin-4-yl)amino]ethyl]pyridine-4-carboxamide
• InChI: InChI=1S/C13H15N5O2/c1-20-12-8-11(17-9-18-12)15-6-7-16-13(19)10-2-4-14-5-3-10/h2-5,8-9H,6-7H2,1H3,(H,16,19)(H,15,17,18)
• InChI Key: UQQPRITVNKZYLW-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)NCCNC(=O)C2=CC=NC=C2
• Molecular Formula: C13H15N5O2
• Molecular Weight: 273.29 g/mol

Description

N-{2-[(6-methoxypyrimidin-4-yl)amino]ethyl}isonicotinamide, commonly known as Mepyramine, is a histamine H1 receptor antagonist that is used in the treatment of allergic reactions. It is a potent antihistamine drug that acts by blocking the action of histamine, a chemical released by the body during an allergic reaction. Mepyramine is widely used in scientific research due to its ability to block histamine receptors and its potential therapeutic applications.

Mechanism of Action

Mepyramine acts by selectively blocking the histamine H1 receptor, which is responsible for mediating the effects of histamine in the body. By blocking the H1 receptor, Mepyramine prevents the binding of histamine to the receptor and thus prevents the activation of downstream signaling pathways. This leads to a reduction in the symptoms of allergic reactions, such as itching, redness, and swelling.
Biochemical and Physiological Effects:
Mepyramine has a number of biochemical and physiological effects, including the inhibition of histamine-induced bronchoconstriction, vasodilation, and edema. It has also been shown to inhibit the release of histamine from mast cells and to reduce the activity of eosinophils, which are involved in the inflammatory response. Mepyramine has been shown to be effective in reducing the symptoms of allergic reactions, including itching, redness, and swelling.

Advantages and Limitations for Lab Experiments

The advantages of using Mepyramine in lab experiments include its ability to selectively block the histamine H1 receptor, its potent antihistamine activity, and its potential therapeutic applications. However, Mepyramine has some limitations, including its relatively short half-life, which requires frequent dosing, and its potential for off-target effects.

Future Directions

There are several future directions for the use of Mepyramine in scientific research. One potential application is in the development of novel therapeutics for the treatment of allergic diseases. Another potential direction is the investigation of the role of histamine in the regulation of immune function and inflammation. Additionally, Mepyramine may be used as a tool to investigate the role of histamine in the pathogenesis of various diseases, including cancer and autoimmune disorders.

Scientific Research Applications

Mepyramine is widely used in scientific research as a tool to study the role of histamine in various physiological and pathological processes. It is commonly used in pharmacological studies to investigate the effects of histamine receptor blockade on different organ systems. Mepyramine has been shown to be effective in the treatment of various allergic conditions, including asthma, rhinitis, and urticaria.